Cas no 61389-70-6 (C14 Dihydroceramide)

C14 Dihydroceramide Properties

Names and Identifiers

• Tetradecanamide,N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
• C14 Dihydroceramide
• C14DH Cer
• D-erythro-2-Myristoylamino-octadecan-1,3-diol
• N-myristoyl-D-erythro-sphinganine
• N-myristoyldihydrosphingosine
• N-Myristoylsphinganine
• N-tetradecanoylsphinganine
• N-(myristoyl)-dihydroceramide
• CHEBI:67045
• BP-28814
• Cer(d18:0/14:0)
• N-myristoyldihydroceramide
• SCHEMBL1480085
• DTXSID80437370
• N-(myristoyl)-sphinganine
• LMSP02020016
• N-(tetradecanoyl)-dihydroceramide
• C14-dihydro-Ceramide
• N-tetradecanoyldihydroceramide
• AKOS030240762
• N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetradecanamide
• Q27135603
• N-tetradecanoyldihydrosphingosine
• N-(tetradecanoyl)-sphinganine
• DHC-A 18:0/14:0
• G91344
• C14 dihydroceramide (d18:0/14:0), N-myristoyl-D-erythro-sphinganine, powder
• 61389-70-6
• +Expand

• InChIKey： UDTSZXVRDXQARY-IOWSJCHKSA-N
• Inchi： InChI=1S/C32H65NO3/c1-3-5-7-9-11-13-15-16-18-19-21-23-25-27-31(35)30(29-34)33-32(36)28-26-24-22-20-17-14-12-10-8-6-4-2/h30-31,34-35H,3-29H2,1-2H3,(H,33,36)/t30-,31+/m0/s1
• SMILES： CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 511.49600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 29
• Monoisotopic Mass: 511.49644494g/mol
• Heavy Atom Count: 36
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 9.39770
• PSA: 69.56000
• Refractive Index: 1.474
• Boiling Point: 656.137°C at 760 mmHg
• Melting Point: 96-100°C
• Flash Point: 350.619°C
• Density: 0.916±0.06 g/cm3(Predicted)